Cas no 2386990-24-3 (1-Bromo-5-chloro-4-ethoxy-2-methoxybenZene)

• Product Name: 1-Bromo-5-chloro-4-ethoxy-2-methoxybenZene
• CAS No: 2386990-24-3
• MF: C₉H₁₀BrClO₂
• MW: 265.531501293182
• CID: 6794855
• PubChem ID: 171001314
• Update Time: 2025-06-08

1-Bromo-5-chloro-4-ethoxy-2-methoxybenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-4-ethoxy-2-methoxybenZene
• 2386990-24-3
• MFCD34757792

• Inchi： 1S/C9H10BrClO2/c1-3-13-9-5-8(12-2)6(10)4-7(9)11/h4-5H,3H2,1-2H3
• InChI Key： MDQIVQFUDYKALZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC)OCC)Cl

Computed Properties

• Exact Mass: 263.95527g/mol
• Monoisotopic Mass: 263.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-5-chloro-4-ethoxy-2-methoxybenZene

Introduction to 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene (CAS No. 2386990-24-3)

1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene, identified by its CAS number 2386990-24-3, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of brominated and chlorinated aromatic ethers, featuring a benzene ring substituted with bromine, chlorine, ethoxy, and methoxy groups. Its unique structural framework makes it a valuable precursor in the development of various chemical entities, particularly in medicinal chemistry and agrochemical applications.

The structural configuration of 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene encompasses a highly versatile scaffold that allows for diverse functionalization pathways. The presence of both bromine and chlorine atoms at specific positions on the benzene ring enhances its reactivity, making it an attractive candidate for further chemical transformations. These substituents can participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the synthesis and application of halogenated aromatic compounds due to their role as key intermediates in drug discovery. The bromine and chlorine atoms in 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene serve as excellent handles for introducing additional functionalities through palladium-catalyzed reactions. For instance, palladium-mediated cross-coupling with organometallic reagents has enabled the construction of biaryl systems, which are prevalent in many bioactive molecules.

The ethoxy and methoxy groups attached to the benzene ring contribute to the electronic properties of the molecule, influencing its reactivity and solubility characteristics. These ether functionalities are often retained or further modified in downstream synthetic routes, highlighting the compound's importance as a building block. The ability to selectively modify or preserve these groups allows chemists to tailor the properties of derived compounds for specific applications.

Recent advancements in medicinal chemistry have underscored the significance of halogenated aromatic ethers like 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various biological pathways. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The bromine atom, in particular, has been exploited for its ability to participate in transition-metal-catalyzed reactions that facilitate the introduction of pharmacophoric moieties.

The pharmaceutical industry has also utilized 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene as a precursor in the synthesis of antiviral and anti-inflammatory agents. Its versatility allows for the generation of diverse analogues through strategic functionalization, enabling medicinal chemists to optimize potency and selectivity. The incorporation of additional substituents at specific positions on the benzene ring has led to compounds with improved pharmacokinetic profiles.

From an agrochemical perspective, halogenated aromatic ethers play a crucial role in developing novel pesticides and herbicides. The structural motifs present in 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene are frequently found in commercial agrochemicals due to their efficacy against pests and weeds. The presence of electron-withdrawing groups like bromine and chlorine enhances the bioactivity of these compounds by improving their binding affinity to biological targets.

The synthetic methodologies employed for preparing 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene have also seen significant refinement over recent years. Modern synthetic routes often emphasize atom economy and green chemistry principles, minimizing waste and hazardous byproducts. Catalytic processes have been particularly favored for their efficiency and environmental benefits. For instance, transition-metal-catalyzed reactions have enabled the streamlined synthesis of this compound from readily available starting materials.

In conclusion, 1-Bromo-5-chloro-4-ethoxy-2-methoxybenzene (CAS No. 2386990-24-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an indispensable intermediate for constructing complex molecules with desired biological activities. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in organic synthesis and drug development.